Cas no 1217679-04-3 (1-[(2-methylpropyl)amino]-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride)

• Product Name: 1-[(2-methylpropyl)amino]-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride
• CAS No: 1217679-04-3
• MF: C₁₇H₃₄ClNO₂
• MW: 319.910364627838
• CID: 5393909
• Update Time: 2025-07-15

1-[(2-methylpropyl)amino]-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropylamino)-3-[(4,7,7-trimethyl-3-bicyclo[2.2.1]heptanyl)oxy]propan-2-ol:hydrochloride
• 1-[(2-methylpropyl)amino]-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride

• Inchi： 1S/C17H33NO2.ClH/c1-12(2)9-18-10-14(19)11-20-15-8-13-6-7-17(15,5)16(13,3)4;/h12-15,18-19H,6-11H2,1-5H3;1H
• InChI Key： RIFMERVBUHDZMC-UHFFFAOYSA-N
• SMILES： C(NCC(C)C)C(O)COC1C2(C)C(C)(C)C(CC2)C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 1-[(2-methylpropyl)amino]-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride

Introduction to Compound CAS No. 1217679-04-3: 1-[(2-Methylpropyl)amino]-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol Hydrochloride

Compound CAS No. 1217679-04-3, also known as 1-[(2-methylpropyl)amino]-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride, is a highly specialized chemical entity with significant potential in various fields of science and technology. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials science.

The molecular structure of CAS No. 1217679-04-3 is characterized by a complex arrangement of functional groups, including an amino group, a hydroxyl group, and a bicyclic system. The presence of these groups contributes to its versatile reactivity and selectivity in chemical reactions. Recent studies have highlighted the importance of such structures in enhancing the bioavailability and efficacy of pharmaceutical compounds.

One of the most notable aspects of CAS No. 1217679-04-3 is its bicyclo[2.2.1]heptane framework, which provides structural rigidity and stability to the molecule. This feature is particularly advantageous in drug design, where maintaining molecular integrity is crucial for achieving desired therapeutic effects. Researchers have explored the synthesis of similar bicyclic compounds to optimize their pharmacokinetic properties.

The synthesis of CAS No. 1217679-04-3 involves a multi-step process that combines advanced organic chemistry techniques, such as nucleophilic substitution and ring-closing reactions. These methods ensure the precise construction of the molecule's complex architecture while maintaining high yields and purity levels.

Recent advancements in computational chemistry have enabled scientists to predict the behavior of CAS No. 1217679-04-3 in various chemical environments with unprecedented accuracy. These computational models have been instrumental in identifying potential applications for this compound in fields such as catalysis, polymer science, and nanotechnology.

In terms of biological activity, CAS No. 1217679-04-3 has shown promising results in preliminary assays targeting specific enzymes and receptors. Its ability to interact with these biological targets suggests its potential as a lead compound for drug discovery programs aimed at treating various diseases.

The development of efficient analytical methods for characterizing CAS No. 1217679-04-3 has also been a focus of recent research efforts. Techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's identity and purity, ensuring its reliability for further studies.

Looking ahead, the continued exploration of CAS No. 1217679-04-3 properties is expected to unlock new opportunities for its application in both academic research and industrial settings.